Cas no 868360-51-4 (ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-)

• Product Name: ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-
• CAS No: 868360-51-4
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• MDL: MFCD30529962
• CID: 3433889
• PubChem ID: 57552188
• Update Time: 2025-04-21

ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-(3-FLUOROPHENYL)-2-(4-PYRIMIDINYL)-
• 1-(3-Fluorophenyl)-2-pyrimidin-4-ylethanone
• KOJQAPINLXPTSI-UHFFFAOYSA-N
• SCHEMBL4051434
• A1-03922
• 868360-51-4
• 1-(3-fluorophenyl)-2-(pyrimidin-4-yl)ethan-1-one

• MDL： MFCD30529962
• Inchi： 1S/C12H9FN2O/c13-10-3-1-2-9(6-10)12(16)7-11-4-5-14-8-15-11/h1-6,8H,7H2
• InChI Key： KOJQAPINLXPTSI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(F)=C1)CC1C=CN=CN=1

Computed Properties

• Exact Mass: 216.06989108Da
• Monoisotopic Mass: 216.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones